4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide

• Molecular Formula: C13H18ClNO4S
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C13H18ClNO4S/c1-18-11-8-13(12(19-2)7-10(11)14)20(16,17)15-9-5-3-4-6-9/h7-9,15H,3-6H2,1-2H3
• InChI Key: YGDNELYQHOJQQK-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1Cl)OC)S(=O)(=O)NC2CCCC2

Description

4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide (CPB) is a chemical compound with potential therapeutic applications. It belongs to the class of sulfonamide compounds and has been the subject of scientific research due to its interesting properties.

Scientific Research Applications

4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurological disorders. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide has also been studied as a potential treatment for Alzheimer's disease and Parkinson's disease due to its ability to modulate neurotransmitter systems.

Mechanism of Action

The mechanism of action of 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in cancer cell growth and inflammation. 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6.
Biochemical and Physiological Effects:
4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to reduce tumor growth and angiogenesis, which is the formation of new blood vessels that supply nutrients to tumors. 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide has also been shown to reduce inflammation and oxidative stress in animal models of arthritis and other inflammatory conditions.

Advantages and Limitations for Lab Experiments

4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, which makes it an attractive compound for researchers. However, 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide has some limitations, including its low solubility in water and its potential toxicity at high doses. These limitations need to be taken into account when designing experiments using 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide.

Future Directions

There are several future directions for research on 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide. One potential direction is to study its potential as a treatment for cancer and other diseases. 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide has shown promise in animal models, but more research is needed to determine its efficacy and safety in humans. Another potential direction is to study the mechanism of action of 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide in more detail. This could lead to the development of new drugs that target similar pathways. Finally, there is a need to develop new methods for synthesizing 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide involves the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with cyclopentylamine in the presence of a base, such as triethylamine. The reaction takes place at room temperature and yields 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide in high purity. The synthesis method has been optimized to improve the yield and purity of 4-chloro-N-cyclopentyl-2,5-dimethoxybenzenesulfonamide.